Cas no 1388033-54-2 (2,5-Dibromo-6-fluoro-1h-1,3-benzodiazole)

• Product Name: 2,5-Dibromo-6-fluoro-1h-1,3-benzodiazole
• CAS No: 1388033-54-2
• MF: C₇H₃Br₂FN₂
• MW: 293.918523073196
• CID: 5575463
• Update Time: 2025-10-22

2,5-Dibromo-6-fluoro-1h-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2,6-dibromo-5-fluoro-
• 2,5-Dibromo-6-fluoro-1h-1,3-benzodiazole

• Inchi： 1S/C7H3Br2FN2/c8-3-1-5-6(2-4(3)10)12-7(9)11-5/h1-2H,(H,11,12)
• InChI Key： JITSGQMIBKJEMJ-UHFFFAOYSA-N
• SMILES： C1(Br)NC2=CC(Br)=C(F)C=C2N=1

Experimental Properties

• Density: 2.232±0.06 g/cm3(Predicted)
• Boiling Point: 401.2±48.0 °C(Predicted)
• pka: 6.68±0.10(Predicted)

Additional information on 2,5-Dibromo-6-fluoro-1h-1,3-benzodiazole

Introduction to 2,5-Dibromo-6-fluoro-1H-1,3-benzodiazole (CAS No. 1388033-54-2)

2,5-Dibromo-6-fluoro-1H-1,3-benzodiazole, identified by its Chemical Abstracts Service (CAS) number 1388033-54-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzodiazole class, which is well-documented for its versatile biological activities. The structural features of 2,5-Dibromo-6-fluoro-1H-1,3-benzodiazole, particularly the presence of bromine and fluorine substituents, contribute to its unique chemical properties and potential applications in drug discovery.

The molecular structure of this compound consists of a benzodiazole core with bromine atoms at the 2- and 5-positions and a fluorine atom at the 6-position. This specific arrangement imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules. The bromine atoms, in particular, can serve as handles for further functionalization, enabling chemists to explore a wide range of derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in developing new benzodiazole derivatives due to their potential therapeutic applications. Studies have highlighted the importance of substituent effects in modulating the biological activity of benzodiazole-based compounds. The introduction of halogen atoms such as bromine and fluorine has been shown to enhance binding affinity to biological targets, thereby improving the efficacy of drug candidates.

One of the most compelling aspects of 2,5-Dibromo-6-fluoro-1H-1,3-benzodiazole is its utility as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize novel molecules with potential applications in treating various neurological disorders. For instance, modifications to the benzodiazole core have led to the development of compounds with anxiolytic, sedative, and anticonvulsant properties. The fluorine substituent, in particular, has been shown to increase metabolic stability and improve oral bioavailability, which are critical factors for drug development.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence the biological activity of benzodiazole derivatives. Molecular modeling studies have revealed that the presence of bromine and fluorine atoms can optimize interactions with target proteins, leading to improved pharmacokinetic profiles. These insights have guided the design of more effective drug candidates based on 2,5-Dibromo-6-fluoro-1H-1,3-benzodiazole.

The synthesis of 2,5-Dibromo-6-fluoro-1H-1,3-benzodiazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromine and fluorine atoms typically involves halogenation reactions, which must be carefully optimized to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research purposes.

In addition to its pharmaceutical applications, 2,5-Dibromo-6-fluoro-1H-1,3-benzodiazole has shown promise in other areas of chemical research. Its unique structure makes it a suitable candidate for studying halogen bonding interactions, which are relevant in materials science and catalysis. Furthermore, the compound's ability to serve as a precursor for more complex molecules underscores its importance as a versatile chemical intermediate.

The ongoing exploration of 2,5-Dibromo-6-fluoro-1H-1,3-benzodiazole highlights its significance in modern chemical biology. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development. The combination of its structural features and biological potential makes it a compelling subject for further investigation by researchers worldwide.